Cas no 1016641-53-4 (3-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,3-benzoxazol-2-one)

3-Methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,3-benzoxazol-2-one is a boronate ester derivative featuring a benzoxazolone scaffold. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The tetramethyl dioxaborolane group enhances stability and solubility in organic solvents, facilitating handling and storage. Its rigid benzoxazolone core contributes to steric control in coupling reactions, improving selectivity. The compound is particularly valuable in pharmaceutical and agrochemical research for constructing heterocyclic frameworks. Care should be taken to store it under inert conditions to prevent hydrolysis of the boronate moiety.

3-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,3-benzoxazol-2-one structure

1016641-53-4 structure

Product Name:3-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,3-benzoxazol-2-one

CAS No:1016641-53-4

MF:C₁₄H₁₈BNO₄

MW:275.108024120331

MDL:MFCD19689521

CID:3163136

Update Time:2025-06-08

3-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one
- benzo[d]oxazol-2(3H)
- 3-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)
- 3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2(3H)-one
- 3-Methyl-6-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)-3H-benzooxazol-2-one
- RRKZAEQTNGEFPO-UHFFFAOYSA-N
- 3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-one
- 2(3H)-Benzoxazolone, 3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 3-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydr
- 3-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,3-benzoxazol-2-one
- MDL： MFCD19689521
- Inchi： 1S/C14H18BNO4/c1-13(2)14(3,4)20-15(19-13)9-6-7-10-11(8-9)18-12(17)16(10)5/h6-8H,1-5H3
- InChI Key： RRKZAEQTNGEFPO-UHFFFAOYSA-N
- SMILES： O1B(C2=CC=C3C(=C2)OC(N3C)=O)OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 409
Topological Polar Surface Area: 48

3-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,3-benzoxazol-2-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

3-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,3-benzoxazol-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM204262-100mg	3-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one	1016641-53-4	98%	100mg	$84	2021-06-16
Chemenu	CM204262-250mg	3-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one	1016641-53-4	98%	250mg	$119	2021-06-16
Chemenu	CM204262-1g	3-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one	1016641-53-4	98%	1g	$317	2021-06-16
Chemenu	CM204262-5g	3-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one	1016641-53-4	98%	5g	$950	2021-06-16
Ambeed	A505341-100mg	3-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one	1016641-53-4	98%	100mg	$39.0	2025-02-25
Ambeed	A505341-250mg	3-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one	1016641-53-4	98%	250mg	$48.0	2025-02-25
Ambeed	A505341-1g	3-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one	1016641-53-4	98%	1g	$115.0	2025-02-25
Ambeed	A505341-5g	3-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one	1016641-53-4	98%	5g	$469.0	2025-02-25
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TY382-50mg	3-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,3-benzoxazol-2-one	1016641-53-4	98%	50mg	254.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TY382-200mg	3-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,3-benzoxazol-2-one	1016641-53-4	98%	200mg	650.0CNY	2021-08-04